BENGHE Methodological & Application

Check Availability & Pricing

Veratrole: A Key Component in the Modern
Fragrance Industry: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Veratrole

Cat. No.: B1683551

For Researchers, Scientists, and Drug Development Professionals

Introduction

Veratrole, also known as 1,2-dimethoxybenzene, is a versatile aromatic organic compound
with the chemical formula CsH1002.[1][2] It is a colorless liquid at room temperature with a
characteristic sweet, warm, and vanilla-like aroma, often with woody and powdery nuances.[1]
While it occurs naturally in small amounts in certain plants, it is primarily synthesized for
industrial applications.[1] In the fragrance industry, veratrole serves as a crucial ingredient,
valued for its ability to enhance and add complexity to a wide range of scent profiles,
particularly vanilla and floral accords.[1][3][4] Its high chemical stability also makes it a reliable
component in various product formulations.[1]

These application notes provide a comprehensive overview of the utilization of veratrole in the
fragrance industry, including its physicochemical properties, olfactory characteristics, and
applications. Detailed experimental protocols for its synthesis and analysis are also presented
to support research and development activities.

Physicochemical and Olfactory Properties

A summary of the key physicochemical and olfactory properties of veratrole is presented in the
table below. This data is essential for formulators to understand its behavior in different
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fragrance matrices.

Property

Value

Reference

Chemical Name

1,2-Dimethoxybenzene

[1](2]

Veratrole, Pyrocatechol

Synonyms 2
ynony dimethyl ether 2l

CAS Number 91-16-7 [1112]

Molecular Formula CsH1002 [2]

Molecular Weight 138.16 g/mol [2]

Appearance Colorless liquid [3]

] Sweet, vanilla-like, warm,

Odor Profile [1]
woody, powdery

Melting Point 22-23 °C [5]

Boiling Point 206-207 °C [5]

Flash Point 87 °C [5]

N Soluble in alcohol and ether;

Solubility ] ) [6]
slightly soluble in water

Purity (typical) >99% [7]

Applications in Fragrance Formulations

Veratrole is a versatile ingredient used across various fragrance applications to achieve

specific olfactory effects. Its primary functions include enhancing sweetness, adding warmth

and depth, and acting as a fixative.

Role in Fragrance Accords

Veratrole's unique scent profile makes it a valuable component in the creation of various

fragrance accords:
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» Vanilla Accords: Veratrole is frequently used to enhance and support vanillin, the primary
component of vanilla fragrance.[1] It imparts a creamy, rich, and more natural character to
synthetic vanilla blends, reducing any harshness or sharpness.[1]

o Floral Accords: In floral fragrances, particularly white florals like jasmine and tuberose,
veratrole adds warmth, smoothness, and roundness.[1] It can be used in small doses to
enrich the floral profile without overpowering the primary notes.[1]

o Gourmand & Oriental Fragrances: Its sweet and warm characteristics make it an excellent
ingredient in gourmand and oriental fine fragrances, contributing to their rich and complex
scent profiles.[1]

The following diagram illustrates the role of veratrole in building a vanilla fragrance accord.
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Veratrole's role in a vanilla accord.

Use Levels in Different Product Categories
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The concentration of a fragrance in a finished product varies depending on the product type.
The table below provides an overview of typical fragrance oil concentrations in various
consumer products. Veratrole would be a component within these fragrance oils.

Product Category Typical Fragrance Oil Concentration (%)
Extrait de Parfum / Perfume 20 - 35%

Eau de Parfum (EDP) 15 - 20%]8]

Eau de Toilette (EDT) 5 - 15%[8]

Eau de Cologne (EDC) 2-5%

Scented Candles Varies, can be significant

Cosmetic Lotions & Creams ~0.2-1%

Shampoos & Hair Sprays ~0.2-1%

Deodorant Sprays ~0.2-1%

Deodorant Sticks ~1-3%

Experimental Protocols
Synthesis of Veratrole from Catechol

Veratrole is commonly synthesized via the methylation of catechol using dimethyl carbonate.
[9][10] The following protocol is a generalized procedure based on methodologies described in
the literature.

Materials:

Catechol

Dimethyl carbonate

Benzyltrimethylammonium chloride (catalyst)

Aqueous sodium hydroxide (or other suitable base)
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e Deionized water

¢ Organic solvent (e.g., toluene, dichloromethane) for extraction

e Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Equipment:

e Three-necked round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer with heating mantle

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, add catechol and an aqueous solution.

» Addition of Reagents: While stirring, add dimethyl carbonate and the catalyst
(benzyltrimethylammonium chloride).

e pH Adjustment: Begin dropwise addition of an aqueous base (e.g., sodium hydroxide) to
maintain the reaction mixture's pH between 8 and 9.

o Temperature Gradient: Gradually increase the temperature of the reaction mixture to 100°C
over several hours.

o Reflux: Maintain the reaction at reflux for a specified period to ensure complete reaction.
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o Work-up: After cooling, transfer the reaction mixture to a separatory funnel. The layers will
separate.

o Extraction: Extract the aqueous layer with an organic solvent. Combine the organic layers.
e Washing: Wash the combined organic layers with water and then with a brine solution.

e Drying: Dry the organic layer over an anhydrous drying agent.

e Solvent Removal: Remove the solvent using a rotary evaporator.

 Purification: The crude veratrole can be purified by vacuum distillation to yield a high-purity
product.

The following diagram outlines the workflow for the synthesis of veratrole.
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Workflow for the synthesis of veratrole.

Quality Control and Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
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The purity and identity of veratrole, both as a raw material and within a fragrance concentrate,
are critical for quality control. Gas chromatography-mass spectrometry (GC-MS) is the
standard analytical technique for this purpose.

Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a flame ionization detector (FID) and a mass selective
detector (MSD).

e Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms) is suitable.
e Carrier Gas: Helium or Hydrogen.
« Injection Mode: Split/splitless.

o Oven Temperature Program: A temperature gradient is used to separate the components of
the fragrance mixture. A typical program might start at a low temperature (e.g., 50°C) and
ramp up to a higher temperature (e.g., 250-300°C).

o MS Parameters: Electron ionization (El) at 70 eV. The mass range scanned should
encompass the molecular ion of veratrole (m/z 138) and its characteristic fragment ions.

Protocol for Analysis of Veratrole in a Fragrance Concentrate:

o Standard Preparation: Prepare a stock solution of veratrole of known concentration in a
suitable solvent (e.g., ethanol, dichloromethane). Create a series of calibration standards by
diluting the stock solution.

o Sample Preparation: Dilute the fragrance concentrate in the same solvent used for the
standards to bring the expected concentration of veratrole within the calibration range.

e GC-MS Analysis: Inject the prepared standards and samples into the GC-MS system.
o Data Analysis:

o ldentification: Identify the veratrole peak in the chromatogram based on its retention time
and by comparing its mass spectrum to a reference spectrum (e.g., from the NIST library).
The molecular ion (m/z 138) and key fragment ions should be present.
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o Quantification: Construct a calibration curve by plotting the peak area of veratrole against
the concentration for the prepared standards. Determine the concentration of veratrole in
the sample by interpolating its peak area on the calibration curve.

The logical flow for the GC-MS analysis is depicted in the diagram below.

GC-MS Analysis Workflow

)

Injection into
GC-MS System
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Logical flow for GC-MS analysis.

Conclusion

Veratrole is an indispensable component in the palette of the modern perfumer. Its ability to
enhance and add sophistication to vanilla and floral fragrances, coupled with its excellent
stability, ensures its continued importance in the fragrance industry. The protocols outlined in
these application notes provide a framework for the synthesis and quality control of veratrole,
enabling researchers and developers to effectively utilize this key fragrance ingredient in their
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683551#utilization-of-veratrole-as-a-key-
component-in-the-fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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